Cas no 1365941-43-0 (1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1365941-43-0
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 5189190
• Update Time: 2026-03-05

1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Difluoromethyl-3-methyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 1-(difluoromethyl)-3-methyl-
• 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C6H6F2N2O/c1-4-5(3-11)2-10(9-4)6(7)8/h2-3,6H,1H3
• InChI Key： VMUUQEJINWKEPP-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C=C(C=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-(Difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1365941-43-0)

1-(Difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1365941-43-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique difluoromethyl and pyrazole functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a reactive aldehyde group, makes it particularly valuable for constructing heterocyclic frameworks, a common motif in drug discovery and crop protection agents.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde", "applications of fluorinated pyrazoles", and "CAS 1365941-43-0 suppliers", reflecting the compound's growing relevance. The incorporation of fluorine atoms, as seen in the difluoromethyl group, is a strategic approach to improve the pharmacokinetic properties of lead compounds, a trend dominating current drug development pipelines.

The compound's role extends beyond pharmaceuticals. In agrochemicals, 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde is explored as a precursor for novel pesticides and herbicides, addressing global concerns about sustainable agriculture and food security. Searches such as "pyrazole-based agrochemicals" and "fluorine in crop protection" highlight the intersection of this compound with pressing environmental and agricultural challenges. Its potential to contribute to greener pest control solutions aligns with the increasing focus on eco-friendly chemical alternatives.

From a synthetic chemistry perspective, the aldehyde functionality in 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde offers a reactive handle for diverse transformations, including condensations, reductions, and nucleophilic additions. This versatility is frequently discussed in forums and publications, with queries like "functionalization of pyrazole-4-carbaldehydes" and "CAS 1365941-43-0 reactivity" being common among chemists. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

Quality and purity are critical aspects when working with 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, topics often searched as "analytical methods for CAS 1365941-43-0". Suppliers and researchers emphasize the importance of proper storage conditions—typically under inert atmospheres at low temperatures—to maintain the integrity of the aldehyde group and prevent degradation.

Looking ahead, the compound's potential in cutting-edge research areas like metal-organic frameworks (MOFs) and catalysis is being explored. The pyrazole ring's ability to coordinate with metal ions opens doors for designing novel catalysts and functional materials. This aligns with the broader scientific community's interest in "pyrazole ligands in catalysis" and "fluorinated building blocks for MOFs", demonstrating how 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde contributes to advancements beyond traditional chemistry domains.

In conclusion, 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1365941-43-0) represents a compelling example of how targeted molecular design can address multiple scientific and industrial needs. Its dual functionality as both a fluorine-containing and heterocyclic compound positions it at the forefront of innovation in life sciences and materials engineering. As research continues to uncover new applications, this compound will likely remain a subject of intense study and commercial interest in the coming years.